Cas no 110623-25-1 (3H-1,2,4-Triazole-3-thione,5-(2-chlorophenyl)-2,4-dihydro-2,4-dimethyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione,5-(2-chlorophenyl)-2,4-dihydro-2,4-dimethyl-
• CAS No: 110623-25-1
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• CID: 203249
• PubChem ID: 3066600
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,5-(2-chlorophenyl)-2,4-dihydro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(2-chlorophenyl)-2,4-dihydro-2,4-dimethyl-
• 5-(2-chlorophenyl)-2,4-dimethyl-1,2,4-triazole-3-thione
• 2,4-Dihydro-5-(2-chlorophenyl)-2,4-dimethyl-3H-1,2,4-triazole-3-thione
• DTXSID40149326
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(2-chlorophenyl)-2,4-dimethyl-
• SCHEMBL10470912
• BRN 6725164
• 110623-25-1
• CHEMBL22444

• Inchi： 1S/C10H10ClN3S/c1-13-9(12-14(2)10(13)15)7-5-3-4-6-8(7)11/h3-6H,1-2H3
• InChI Key： YTZMBGJQPUUTAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN(C)C(N1C)=S

Computed Properties

• Exact Mass: 239.0286
• Monoisotopic Mass: 239.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 18.84